Cas no 87328-17-4 (ethyl 1-phenylcyclopropanecarboxylate)

ethyl 1-phenylcyclopropanecarboxylate structure

87328-17-4 structure

Product Name:ethyl 1-phenylcyclopropanecarboxylate

CAS No:87328-17-4

MF:C₁₂H₁₄O₂

MW:190.238363742828

MDL:MFCD09751949

CID:657373

PubChem ID:13119529

Update Time:2024-10-26

ethyl 1-phenylcyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxylic acid, 1-phenyl-, ethyl ester
- ethyl 1-phenylcyclopropane-1-carboxylate
- ETHYL 1-PHENYLCYCLOPROPANECARBOXYLATE
- Ethyl1-phenylcyclopropanecarboxylate
- DTXSID40519404
- SCHEMBL23225662
- 87328-17-4
- SY128167
- DB-243484
- J-520557
- AS-40878
- CS-0456609
- AKOS008949000
- MFCD09751949
- ethoxycarbonylphenylcyclopropane
- ethyl 1-phenylcyclopropanecarboxylate
- MDL： MFCD09751949
- Inchi： 1S/C12H14O2/c1-2-14-11(13)12(8-9-12)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- InChI Key： QYTKZIORFMEULA-UHFFFAOYSA-N
- SMILES： O=C(C1(CC1)C1C=CC=CC=1)OCC

Computed Properties

Exact Mass: 190.099379685g/mol
Monoisotopic Mass: 190.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.119±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 0.04 ºC
Boiling Point: 117-118 ºC (11 Torr)
Flash Point: 104.1±9.0 ºC,
Refractive Index: 1.5085 (589.3 nm 23 ºC)
Solubility: Very slightly soluble (0.29 g/l) (25 º C),

ethyl 1-phenylcyclopropanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019125065-250mg	Ethyl 1-phenylcyclopropanecarboxylate	87328-17-4	95%	250mg	$713.38	2023-08-31
Alichem	A019125065-1g	Ethyl 1-phenylcyclopropanecarboxylate	87328-17-4	95%	1g	$1716.66	2023-08-31
abcr	AB444639-250 mg	Ethyl 1-phenylcyclopropanecarboxylate; min. 95%	87328-17-4		250mg	€1,119.10	2023-04-22
eNovation Chemicals LLC	D204303-1g	Ethyl 1-Phenylcyclopropanecarboxylate	87328-17-4	95%	1g	$1045	2024-07-20
TRC	B441265-10mg	ethyl 1-phenylcyclopropanecarboxylate	87328-17-4		10mg	$ 50.00	2022-06-07
TRC	B441265-50mg	ethyl 1-phenylcyclopropanecarboxylate	87328-17-4		50mg	$ 135.00	2022-06-07
TRC	B441265-100mg	ethyl 1-phenylcyclopropanecarboxylate	87328-17-4		100mg	$ 230.00	2022-06-07
abcr	AB444639-250mg	Ethyl 1-phenylcyclopropanecarboxylate, min. 95%; .	87328-17-4		250mg	€1136.50	2025-04-15
Ambeed	A533681-100mg	Ethyl 1-phenylcyclopropanecarboxylate	87328-17-4	95%	100mg	$206.0	2024-04-16
Ambeed	A533681-250mg	Ethyl 1-phenylcyclopropanecarboxylate	87328-17-4	95%	250mg	$942.0	2025-04-16

ethyl 1-phenylcyclopropanecarboxylate Production Method

Production Method 1

6120-95-2

87328-17-4

Reaction Conditions

Reference

Lactonization of phenylcyclopropanecarboxylic acids

Sychkova, L. D.; et al, Zhurnal Organicheskoi Khimii, 1983, 19(7), 1445-8

Production Method 2

22286-82-4

31270-13-0

87328-17-4

Reaction Conditions

1.1 Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Dimethyl sulfoxide ; 12 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt
1.3 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ; 15 - 18 h, rt

Reference

Visible-Light-Promoted Redox-Neutral Cyclopropanation Reactions of α-Substituted Vinylphosphonates and Other Michael Acceptors with Chloromethyl Silicate as Methylene Transfer Reagent

Guo, Ting; et al, Advanced Synthesis & Catalysis, 2018, 360(23), 4459-4463

Production Method 3

22286-82-4

2230030-44-9

31270-13-0

87328-17-4

Reaction Conditions

1.1 Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Dimethyl sulfoxide ; 24 h, rt

Reference

Bromomethyl Silicate: A Robust Methylene Transfer Reagent for Radical-Polar Crossover Cyclopropanation of Alkenes

Luo, Wenping; et al, European Journal of Organic Chemistry, 2020, 2020(11), 1778-1781

Production Method 4

22286-82-4

87328-17-4

Reaction Conditions

1.1 Catalysts: 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ; 3 h, 35 °C

Reference

Redox-Neutral Photocatalytic Cyclopropanation via Radical/Polar Crossover

Phelan, James P.; et al, Journal of the American Chemical Society, 2018, 140(25), 8037-8047

Production Method 5

87328-17-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ; 15 - 18 h, rt

Reference

Visible-Light-Promoted Redox-Neutral Cyclopropanation Reactions of α-Substituted Vinylphosphonates and Other Michael Acceptors with Chloromethyl Silicate as Methylene Transfer Reagent

Guo, Ting; et al, Advanced Synthesis & Catalysis, 2018, 360(23), 4459-4463

Production Method 6

65655-78-9

87328-17-4

Reaction Conditions

1.1 Reagents: Tributylstannane Solvents: Diethyl ether

Reference

Deamination reactions. 45. Decomposition of 1-arylcyclopropanediazonium ions

Kirmse, Wolfgang; et al, Chemische Berichte, 1986, 119(12), 3694-703

Production Method 7

6120-95-2

87328-17-4

Reaction Conditions

Reference

Polybromoaromatic compounds. II. Reactions of pentabromochlorobenzene with sodium alcoholates in pyridine

Shishkin, V. N.; et al, Zhurnal Organicheskoi Khimii, 1983, 19(7), 1449-56

Production Method 8

53696-78-9

87328-17-4

Reaction Conditions

1.1 40 °C; 30 min, 40 °C
2.1 Catalysts: 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ; 3 h, 35 °C

Reference

Redox-Neutral Photocatalytic Cyclopropanation via Radical/Polar Crossover

Phelan, James P.; et al, Journal of the American Chemical Society, 2018, 140(25), 8037-8047

Production Method 9

17455-13-9

52741-67-0

87328-17-4

Reaction Conditions

1.1 Reagents: Potassium methoxide Solvents: Methanol ; 3 h, rt
2.1 Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Dimethyl sulfoxide ; 24 h, rt

Reference

Bromomethyl Silicate: A Robust Methylene Transfer Reagent for Radical-Polar Crossover Cyclopropanation of Alkenes

Luo, Wenping; et al, European Journal of Organic Chemistry, 2020, 2020(11), 1778-1781

Production Method 10

22286-82-4

87328-17-4

Reaction Conditions

1.1 Reagents: Benzyltriethylammonium chloride , Sodium hydroxide Solvents: Dichloromethane , Water
2.1 Reagents: Tributylstannane Solvents: Diethyl ether

Reference

Deamination reactions. 45. Decomposition of 1-arylcyclopropanediazonium ions

Kirmse, Wolfgang; et al, Chemische Berichte, 1986, 119(12), 3694-703

Production Method 11

5926-26-1

87328-17-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetonitrile ; 24 h, 60 °C
2.1 40 °C; 30 min, 40 °C
3.1 Catalysts: 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ; 3 h, 35 °C

Reference

Redox-Neutral Photocatalytic Cyclopropanation via Radical/Polar Crossover

Phelan, James P.; et al, Journal of the American Chemical Society, 2018, 140(25), 8037-8047

Production Method 12

22286-82-4

31270-13-0

87328-17-4

Reaction Conditions

1.1 Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Dimethyl sulfoxide ; 12 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt

Reference

Visible-Light-Promoted Redox-Neutral Cyclopropanation Reactions of α-Substituted Vinylphosphonates and Other Michael Acceptors with Chloromethyl Silicate as Methylene Transfer Reagent

Guo, Ting; et al, Advanced Synthesis & Catalysis, 2018, 360(23), 4459-4463